3,4-Dimethyl-4'-methoxybenzophenone
Overview
Description
3,4-Dimethyl-4'-methoxybenzophenone is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry and Catalysis
Synthesis Enhancements
Research has highlighted the synthesis of related compounds, demonstrating the catalytic efficiency of specific reagents. For instance, the synthesis of 2-Hydroxy-4-methoxybenzophenone from 2,4-dihydroxybenzophenone using N-octyldiethanolamine borate showcases a notable advancement in synthesis methods with a high yield and purity, indicating the potential for similar methodologies in synthesizing 3,4-Dimethyl-4'-methoxybenzophenone derivatives (Li Bin-dong, 2005).
Environmental and Photostability Studies
Photodegradation and Stability
A study on the stability of UV filters, including derivatives of benzophenones in chlorinated water, revealed insights into the degradation pathways and formation of by-products. Such research is crucial for understanding the environmental impact and stability of compounds like this compound under various conditions (Negreira et al., 2008).
Photophysical and Photochemical Applications
Photodynamic Therapy
Investigations into new zinc phthalocyanine derivatives for photodynamic therapy have shown high singlet oxygen quantum yields, making them promising for cancer treatment. This research underscores the potential of structurally related compounds, such as this compound, in developing effective photosensitizers (Pişkin et al., 2020).
Analytical Chemistry
Detection and Quantification
An innovative method for determining benzophenone-3 and its main metabolites in human serum through dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry has been developed. This signifies advancements in analytical techniques that could be applied to the detection of this compound and its derivatives for environmental and biological monitoring (Tarazona et al., 2013).
Environmental Sciences
Adsorption and Removal
Research on the removal of benzophenone-4 from water using tertiary amine-functionalized adsorption resins indicates the effectiveness of such materials in water purification. This suggests potential applications for similar compounds in environmental remediation efforts (Zhou et al., 2018).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 3,4-Dimethyl-4’-methoxybenzophenone (NK-049) is the carotenoid-biosynthesis system in plants . This system plays a crucial role in the production of carotenoids, which are essential for photosynthesis and protection against photooxidative damage.
Mode of Action
NK-049 interacts with its target by inhibiting the dehydrogenation process in carotene biosynthesis . This inhibition leads to a decrease in the production of carotenoids, thereby affecting the plant’s ability to carry out photosynthesis effectively .
Biochemical Pathways
The affected biochemical pathway is the carotenoid biosynthesis pathway . The inhibition of this pathway by NK-049 leads to a decrease in the production of carotenoids, which are essential components of the photosynthetic apparatus. This results in the disruption of photosynthesis and the plant’s growth .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of NK-049 have been studied in rice and barnyardgrass . When applied on the leaf surface or to roots, NK-049 is absorbed more rapidly by barnyardgrass compared to rice. The absorbed NK-049 is then translocated to various parts of the plant.
Result of Action
The result of NK-049’s action is the inhibition of carotenoid formation, leading to chlorosis (yellowing of leaves) due to the disruption of photosynthesis . This is particularly evident in barnyardgrass, which absorbs and translocates NK-049 more rapidly than rice .
Action Environment
The action of NK-049 is influenced by environmental factors such as light conditions . For instance, NK-049 completely inhibits the accumulation of both chlorophylls and carotenoids under strong light, yielding white seedlings. Under weak light, an appreciable amount of chlorophylls and carotenoids are accumulated, which are rapidly decomposed upon exposure to strong light .
Biochemical Analysis
Biochemical Properties
3,4-Dimethyl-4’-methoxybenzophenone plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes, proteins, and other biomolecules. This compound is known to interact with various enzymes involved in oxidative stress responses. For instance, it can inhibit the activity of cytochrome P450 enzymes, which are crucial for the metabolism of many endogenous and exogenous compounds. The interaction between 3,4-Dimethyl-4’-methoxybenzophenone and these enzymes is primarily through non-covalent binding, which can alter the enzyme’s conformation and reduce its catalytic efficiency .
Cellular Effects
The effects of 3,4-Dimethyl-4’-methoxybenzophenone on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, 3,4-Dimethyl-4’-methoxybenzophenone can activate the mitogen-activated protein kinase (MAPK) pathway, leading to changes in gene expression that promote cell survival and proliferation. Additionally, it can affect cellular metabolism by inhibiting key metabolic enzymes, resulting in altered energy production and utilization .
Molecular Mechanism
At the molecular level, 3,4-Dimethyl-4’-methoxybenzophenone exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. This compound can bind to the active site of enzymes, preventing substrate binding and subsequent catalysis. For instance, 3,4-Dimethyl-4’-methoxybenzophenone has been shown to inhibit the activity of acetylcholinesterase, an enzyme critical for neurotransmission, by binding to its active site. This binding interaction leads to a decrease in enzyme activity and an accumulation of acetylcholine in the synaptic cleft, which can affect neuronal signaling .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 3,4-Dimethyl-4’-methoxybenzophenone can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade when exposed to light and heat. Over time, the degradation products of 3,4-Dimethyl-4’-methoxybenzophenone can accumulate and exert different effects on cellular function. Long-term studies have shown that prolonged exposure to this compound can lead to changes in cell morphology, reduced cell viability, and altered gene expression patterns .
Dosage Effects in Animal Models
The effects of 3,4-Dimethyl-4’-methoxybenzophenone vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as reducing oxidative stress and promoting cell survival. At high doses, 3,4-Dimethyl-4’-methoxybenzophenone can be toxic, leading to adverse effects such as liver damage, neurotoxicity, and impaired reproductive function. Threshold effects have been observed, where a specific dose range results in a significant change in the compound’s impact on the organism .
Metabolic Pathways
3,4-Dimethyl-4’-methoxybenzophenone is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver, resulting in the formation of various metabolites. These metabolites can undergo further biotransformation, including conjugation with glucuronic acid or sulfate, to enhance their excretion from the body. The interaction of 3,4-Dimethyl-4’-methoxybenzophenone with these metabolic enzymes can affect metabolic flux and alter the levels of key metabolites in the body .
Transport and Distribution
The transport and distribution of 3,4-Dimethyl-4’-methoxybenzophenone within cells and tissues are mediated by specific transporters and binding proteins. This compound can be transported across cell membranes by passive diffusion and active transport mechanisms. Once inside the cell, 3,4-Dimethyl-4’-methoxybenzophenone can bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues can vary, with higher concentrations observed in the liver, kidneys, and brain .
Subcellular Localization
The subcellular localization of 3,4-Dimethyl-4’-methoxybenzophenone is crucial for its activity and function. This compound can localize to specific cellular compartments, such as the mitochondria, endoplasmic reticulum, and nucleus. Targeting signals and post-translational modifications can direct 3,4-Dimethyl-4’-methoxybenzophenone to these compartments, where it can exert its effects on cellular processes. For example, in the mitochondria, 3,4-Dimethyl-4’-methoxybenzophenone can affect mitochondrial respiration and energy production .
Properties
IUPAC Name |
(3,4-dimethylphenyl)-(4-methoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-11-4-5-14(10-12(11)2)16(17)13-6-8-15(18-3)9-7-13/h4-10H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTOCKFSRHDGQAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80404587 | |
Record name | 3,4-DIMETHYL-4'-METHOXYBENZOPHENONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80404587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65057-21-8 | |
Record name | 3,4-DIMETHYL-4'-METHOXYBENZOPHENONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80404587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.